Cas no 1375415-93-2 (Tert-butyl 4-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoyl]-methylamino]-3-methoxy-5-methylheptanoate)

• Product Name: Tert-butyl 4-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoyl]-methylamino]-3-methoxy-5-methylheptanoate
• CAS No: 1375415-93-2
• MF: C₃₄H₄₈N₂O₆
• MW: 580.754730224609
• CID: 4740169
• PubChem ID: 86685718
• Update Time: 2024-11-04

Tert-butyl 4-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoyl]-methylamino]-3-methoxy-5-methylheptanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4S,5S)-4-[[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoyl]-methylamino]-3-methoxy-5-methylheptanoate
• Tert-butyl 4-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoyl]-methylamino]-3-methoxy-5-me
• SCHEMBL14968456
• POIKITABTNCGRF-RKAYTTDFSA-N
• t-butyl(3r,4s,5s)-4-((s)-2-((((9h-fluoren-9-yl) methoxy)carbonyl)amino)-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate
• tert-butyl (3R,4S,5S)-4-[{N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-valyl}(methyl)amino]-3-methoxy-5-methylheptanoate
• 1375415-93-2
• (3R,4S,5S)-tert-butyl 4-((S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate
• Tert-butyl 4-[[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoyl]-methylamino]-3-methoxy-5-methylheptanoate

• Inchi： 1S/C34H48N2O6/c1-10-22(4)31(28(40-9)19-29(37)42-34(5,6)7)36(8)32(38)30(21(2)3)35-33(39)41-20-27-25-17-13-11-15-23(25)24-16-12-14-18-26(24)27/h11-18,21-22,27-28,30-31H,10,19-20H2,1-9H3,(H,35,39)/t22-,28+,30-,31-/m0/s1
• InChI Key： POIKITABTNCGRF-RKAYTTDFSA-N
• SMILES： O(C)[C@H](CC(=O)OC(C)(C)C)[C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 580.35123726g/mol
• Monoisotopic Mass: 580.35123726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.2
• XLogP3: 6.4